Cas no 57562-63-7 (6-[(2E)-2-(1,3-Benzodioxol-5-ylmethylidene)-1-methylhydrazinyl]-3-methylpyrimidine-2,4(1H,3H)-dione)

• Product Name: 6-[(2E)-2-(1,3-Benzodioxol-5-ylmethylidene)-1-methylhydrazinyl]-3-methylpyrimidine-2,4(1H,3H)-dione
• CAS No: 57562-63-7
• MF: C₁₄H₁₄N₄O₄
• MW: 302.28536272049
• CID: 344912
• Update Time: 2023-08-03

6-[(2E)-2-(1,3-Benzodioxol-5-ylmethylidene)-1-methylhydrazinyl]-3-methylpyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-carboxaldehyde,methyl(1,2,3,6-tetrahydro-1-methyl-2,6-dioxo-4-pyrimidinyl)hydrazone
• 6-[(2E)-2-(1,3-benzodioxol-5-ylmethylidene)-1-methylhydrazinyl]-3-methylpyrimidine-2,4(1H,3H)-dione
• STK169391
• ST50279637
• (E)-6-(2-(benzo[d][1,3]dioxol-5-ylmethylene)-1-methylhydrazinyl)-3-methylpyrimidine-2,4(1H,3H)-dione
• 6-[((1E)-2-(2H-benzo[3,4-d]1,3-dioxolan-5-yl)-1-azavinyl)methylamino]-3-methyl -1,3-dihydropyrimidine-2,4-dione
• 6-[(2E)-2-(1,3-Benzodioxol-5-ylmethylidene)-1-methylhydrazinyl]-3-methylpyrimidine-2,4(1H,3H)-dione

• Inchi： 1S/C14H14N4O4/c1-17-13(19)6-12(16-14(17)20)18(2)15-7-9-3-4-10-11(5-9)22-8-21-10/h3-7H,8H2,1-2H3,(H,16,20)/b15-7+
• InChI Key： WPRJOWNEJKKTRX-VIZOYTHASA-N
• SMILES： O1COC2C=CC(/C=N/N(C)C3=CC(N(C)C(N3)=O)=O)=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 533
• Topological Polar Surface Area: 83.5